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Cat. No.: B1384220
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For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Chemistry of a Key
Synthetic Intermediate
In the landscape of medicinal chemistry and materials science, the quinoline scaffold holds a

privileged position. Its derivatives are at the core of numerous therapeutic agents and

functional materials. Among these, 6-methoxy-8-nitroquinoline, a compound with the molecular

formula C10H8N2O3, emerges as a pivotal intermediate, particularly in the synthesis of

antimalarial drugs. This guide provides a comprehensive technical overview of the physical and

chemical properties of 6-methoxy-8-nitroquinoline, offering field-proven insights into its

synthesis, analysis, and chemical behavior. Our objective is to equip researchers, scientists,

and drug development professionals with the in-depth knowledge necessary to effectively

utilize this versatile molecule in their research and development endeavors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1384220#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Molecular Attributes of 6-Methoxy-8-
nitroquinoline
6-Methoxy-8-nitroquinoline is a substituted quinoline carrying a methoxy group at the 6-position

and a nitro group at the 8-position. This substitution pattern imparts unique electronic and steric

properties that govern its reactivity and physical characteristics.

Caption: Chemical structure of 6-Methoxy-8-nitroquinoline.

Physical and Chemical Properties
The physical and chemical properties of 6-methoxy-8-nitroquinoline are summarized in the

table below, providing a quick reference for experimental design and handling.

Property Value Reference(s)

IUPAC Name 6-methoxy-8-nitroquinoline [1]

CAS Number 85-81-4 [1]

Molecular Formula C10H8N2O3 [1]

Molecular Weight 204.18 g/mol [1]

Appearance
Yellow to light-tan crystalline

solid
[2][3]

Melting Point 158-162 °C [4]

Solubility

Soluble in organic solvents like

ethanol, chloroform, and

dimethyl sulfoxide (DMSO).

Slightly soluble in methanol

and very slightly soluble in

water.

[2][3]

pKa

Data not readily available. The

quinoline nitrogen is weakly

basic.

LogP 1.9 [5]
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Synthesis and Purification: A Practical Approach
The most established and widely used method for the synthesis of 6-methoxy-8-nitroquinoline

is the Skraup reaction, a classic method for quinoline synthesis. This reaction involves the

condensation of an aromatic amine with glycerol in the presence of an oxidizing agent and a

dehydrating agent, typically sulfuric acid.

The Skraup Synthesis of 6-Methoxy-8-nitroquinoline
The synthesis starts from 4-methoxy-2-nitroaniline, which is reacted with glycerol, sulfuric acid,

and an oxidizing agent like arsenic pentoxide or the nitro compound of the starting amine itself.

The glycerol is first dehydrated by the hot sulfuric acid to form acrolein, which then undergoes a

Michael addition with the aniline. The resulting intermediate then cyclizes and is subsequently

oxidized to form the quinoline ring system.

4-Methoxy-2-nitroaniline

Skraup Reaction

Glycerol

H₂SO₄ (conc.)

Oxidizing Agent
(e.g., As₂O₅)

6-Methoxy-8-nitroquinolineHeat

Click to download full resolution via product page

Caption: Conceptual workflow of the Skraup synthesis.

Detailed Experimental Protocol: Synthesis
The following protocol is adapted from a well-established procedure and should be performed

with appropriate safety precautions in a fume hood.[2]

Materials:
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4-methoxy-2-nitroaniline

Glycerol

Concentrated Sulfuric Acid (H₂SO₄)

Arsenic Pentoxide (As₂O₅) or p-nitrophenol

Methanol

Chloroform

Activated Carbon

Ice

Concentrated Ammonium Hydroxide (NH₄OH)

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel,

and thermometer, combine 4-methoxy-2-nitroaniline and arsenic pentoxide.

Add glycerol to the mixture and stir to form a homogeneous slurry.

Slowly add concentrated sulfuric acid through the dropping funnel. The temperature will rise;

maintain it below 120°C.

After the addition is complete, heat the reaction mixture to 130-140°C for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Allow the mixture to cool to below 100°C and then cautiously pour it into a beaker containing

a mixture of ice and water.

Neutralize the acidic solution by slowly adding concentrated ammonium hydroxide until the

pH is basic. This will precipitate the crude product.

Collect the crude solid by vacuum filtration and wash it thoroughly with water.
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Purification Protocol
The crude 6-methoxy-8-nitroquinoline can be purified by recrystallization.

Procedure:

Dissolve the crude product in a minimal amount of hot chloroform.

Add a small amount of activated carbon to the solution and boil for a few minutes to

decolorize.

Hot filter the solution to remove the activated carbon.

Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize

crystal formation.

Collect the purified crystals by vacuum filtration and wash them with a small amount of cold

methanol.[2]

Dry the crystals in a vacuum oven. The purity can be checked by melting point determination

and HPLC analysis.

Spectroscopic and Analytical Characterization
The identity and purity of 6-methoxy-8-nitroquinoline are confirmed through various

spectroscopic and analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of 6-methoxy-8-

nitroquinoline.

¹H NMR (400 MHz, DMSO-d₆):[6]
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

8.87 dd 1H H-2

8.43 dd 1H H-4

8.03 d 1H H-5

7.71 d 1H H-7

7.67 dd 1H H-3

3.98 s 3H -OCH₃

¹³C NMR (101 MHz, CDCl₃): (Predicted and based on related structures)

Chemical Shift (δ, ppm) Assignment

~159 C-6

~145 C-8a

~145 C-2

~135 C-4

~130 C-4a

~122 C-3

~102 C-5

~95 C-7

~56 -OCH₃

Quaternary C-8 is expected to be weak and

further downfield.

Mass Spectrometry (MS)
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The mass spectrum of 6-methoxy-8-nitroquinoline shows a molecular ion peak ([M]⁺) at m/z

204, corresponding to its molecular weight.[5]

Infrared (IR) Spectroscopy
The IR spectrum exhibits characteristic absorption bands for the functional groups present in

the molecule. Key peaks include:

Aromatic C-H stretching: ~3100-3000 cm⁻¹

C-H stretching (methoxy): ~2950-2850 cm⁻¹

Aromatic C=C and C=N stretching: ~1600-1450 cm⁻¹

Asymmetric and symmetric NO₂ stretching: ~1530 and ~1350 cm⁻¹

C-O stretching (methoxy): ~1250 cm⁻¹

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
A reversed-phase HPLC method can be employed to determine the purity of 6-methoxy-8-

nitroquinoline.

Experimental Protocol: HPLC Analysis

Column: C18 (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with an acidic modifier

(e.g., 0.1% formic acid or phosphoric acid).

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

Injection Volume: 10 µL

Column Temperature: 30 °C
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This method is scalable and can be adapted for preparative separation to isolate impurities.

Chemical Reactivity and Synthetic Applications
The chemical reactivity of 6-methoxy-8-nitroquinoline is primarily dictated by the interplay of the

electron-donating methoxy group and the electron-withdrawing nitro group on the quinoline

ring.

Reduction of the Nitro Group
The most significant reaction of 6-methoxy-8-nitroquinoline is the reduction of the 8-nitro group

to an amino group, yielding 6-methoxy-8-aminoquinoline. This transformation is a crucial step

in the synthesis of the antimalarial drug primaquine and its analogues.[7][8]

Typical Reduction Protocol: A common method for this reduction involves the use of a reducing

agent such as tin(II) chloride (SnCl₂) in an acidic medium (e.g., hydrochloric acid) or catalytic

hydrogenation using catalysts like palladium on carbon (Pd/C) or Raney nickel.[7][9]

6-Methoxy-8-nitroquinoline Reducing Agent
(e.g., SnCl₂/HCl or H₂/Pd-C) 6-Methoxy-8-aminoquinoline

Click to download full resolution via product page

Caption: Reduction of the nitro group.

Electrophilic Aromatic Substitution
The quinoline ring is generally deactivated towards electrophilic aromatic substitution

compared to benzene due to the electron-withdrawing effect of the nitrogen atom. However, the

presence of the activating methoxy group at the 6-position directs electrophilic attack to the

ortho and para positions relative to it, primarily the 5- and 7-positions. The nitro group at the 8-

position is a strong deactivating group and will direct incoming electrophiles to the meta

position (positions 5 and 7). Therefore, electrophilic substitution is most likely to occur at the 5-

and 7-positions, with the exact regioselectivity depending on the specific electrophile and

reaction conditions.[10]
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Safety and Handling
6-Methoxy-8-nitroquinoline should be handled with care in a well-ventilated laboratory fume

hood. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and causes skin

and eye irritation.[1]

Personal Protective Equipment (PPE):

Safety goggles or a face shield

Chemical-resistant gloves

Laboratory coat

Respiratory protection if dust is generated

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Conclusion
6-Methoxy-8-nitroquinoline is a compound of significant interest due to its role as a key building

block in the synthesis of pharmacologically active molecules. A thorough understanding of its

physical and chemical properties, as detailed in this guide, is essential for its efficient and safe

utilization in research and development. The provided protocols for its synthesis, purification,

and analysis serve as a practical resource for scientists in the field. Further exploration of its

reactivity will undoubtedly continue to unlock new applications for this versatile quinoline

derivative.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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